Cas no 137241-56-6 (Ethanone, 1-[3-(2-propynyl)phenyl]- (9CI))

• Product Name: Ethanone, 1-[3-(2-propynyl)phenyl]- (9CI)
• CAS No: 137241-56-6
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 1243950
• PubChem ID: 45086131
• Update Time: 2025-04-20

Ethanone, 1-[3-(2-propynyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(2-propynyl)phenyl]- (9CI)
• 137241-56-6
• DB-287225
• Ethanone, 1-[3-(2-propynyl)phenyl]-

• Inchi： 1S/C11H10O/c1-3-5-10-6-4-7-11(8-10)9(2)12/h1,4,6-8H,5H2,2H3
• InChI Key： FJRHITODCFSBSV-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(CC#C)=C1

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07